Cas no 2169113-77-1 (2,6-dioxa-9-thia-13-azadispiro3.2.5^{7}.2^{4}tetradecane)

• Product Name: 2,6-dioxa-9-thia-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• CAS No: 2169113-77-1
• MF: C₁₀H₁₇NO₂S
• MW: 215.312481641769
• CID: 5866957
• PubChem ID: 165507481
• Update Time: 2025-08-04

2,6-dioxa-9-thia-13-azadispiro3.2.5^{7}.2^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 2,6-dioxa-9-thia-13-azadispiro3.2.5^{7}.2^{4}tetradecane
• EN300-1278780
• 2169113-77-1
• 2,6-dioxa-9-thia-13-azadispiro[3.2.5^{7}.2^{4}]tetradecane

• Inchi： 1S/C10H17NO2S/c1-2-10(8-14-3-1)11-4-9(7-13-10)5-12-6-9/h11H,1-8H2
• InChI Key： SSAYPSLJYXWFDZ-UHFFFAOYSA-N
• SMILES： S1CCCC2(C1)NCC1(COC1)CO2

Computed Properties

• Exact Mass: 215.09799996g/mol
• Monoisotopic Mass: 215.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 2,6-dioxa-9-thia-13-azadispiro3.2.5^{7}.2^{4}tetradecane

Compound CAS No. 2169113-77-1: 2,6-Dioxa-9-thia-13-azadispiro[3.2.5^7.2^4]tetradecane

The compound with CAS No. 2169113-77-1, commonly referred to as 2,6-dioxa-9-thia-13-azadispiro[3.2.5^7.2^4]tetradecane, is a highly specialized chemical entity with a complex molecular structure. This compound belongs to the class of spiro compounds, which are characterized by the presence of two or more rings joined by a single atom, typically carbon or nitrogen. The spiro structure in this molecule is further modified by the presence of oxygen (as in the dioxa groups) and sulfur (as in the thia group), making it a unique example of heteroatom-containing spiro compounds.

The molecular formula of 2,6-dioxa-9-thia-13-azadispiro[3.2.5^7.2^4]tetradecane is C₈H₈N₄O₄S₄, indicating a high degree of heteroatom substitution. The compound's structure is composed of multiple fused rings, including two oxacyclopropane (epoxide) rings and one thiane ring, which contribute to its complex topology and potential for diverse chemical reactivity.

Recent studies have highlighted the potential applications of spiro compounds in various fields, including materials science and drug discovery. The presence of multiple heteroatoms in 2,6-dioxa-9-thia-13-azadispiro[3.2.5^7.2^4]tetradecane makes it an attractive candidate for exploring novel chemical reactions and functional materials. For instance, researchers have investigated the use of such compounds as precursors for the synthesis of advanced polymers and as building blocks for supramolecular architectures.

In terms of synthesis, 2,6-dioxa-9-thia-13-azadispiro[3.2.5^7.2^4]tetradecane can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The synthesis typically begins with the preparation of precursor molecules containing the necessary functional groups (e.g., epoxides and thiols), followed by controlled ring-closing reactions to form the spiro structure.

The physical properties of this compound are also noteworthy. Its melting point and solubility characteristics make it suitable for certain industrial applications, particularly in the formulation of adhesives and coatings where high thermal stability and chemical resistance are required.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of spiro compounds like 2,6-dioxa-9-thia-13-azadispiro[3.2.5^7.2^4]tetradecane with unprecedented accuracy. These studies have provided insights into the molecule's electronic transitions and its potential as a chromophore in optoelectronic devices.

In conclusion, CAS No 2169113-77-1, or 2,6-dioxa-9-thia-13-azadispiro[3.2.^5^{7}. . This compound represents a fascinating intersection of structural complexity and functional versatility, making it a subject of ongoing research interest across multiple disciplines.